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Compound of Interest

Compound Name: Isopropylpiperazine

Cat. No.: B1293547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Isopropylpiperazine (CAS

4318-42-7), a substituted piperazine derivative. The document covers its chemical and physical

properties, spectral information, synthesis protocols, and known biological activities, with a

focus on presenting data in a structured and accessible format for scientific and research

applications.

Chemical and Physical Properties
1-Isopropylpiperazine, also known as 1-(propan-2-yl)piperazine, is a heterocyclic amine with

a distinct molecular structure that lends itself to various chemical modifications.[1] A summary

of its key chemical and physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of 1-Isopropylpiperazine
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Property Value Source(s)

Molecular Formula C₇H₁₆N₂ [2][3]

Molecular Weight 128.22 g/mol [2][3]

IUPAC Name 1-propan-2-ylpiperazine [2]

Synonyms
N-Isopropylpiperazine,

Isopropylpiperazine
[4][5]

Appearance
Colorless to light orange/yellow

clear liquid
[4][5]

Boiling Point 180-181 °C (lit.) [3][6][7]

Density 0.896 g/mL [3][7]

Flash Point 54.4 °C (closed cup)

Refractive Index (n20/D) 1.4710 (lit.) [3][7]

Water Solubility Slightly soluble [6]

LogP (calculated) 0.4 [4]

Topological Polar Surface Area 15.3 Å² [2]

Spectral Information
Spectroscopic data is crucial for the identification and characterization of 1-

Isopropylpiperazine. Available spectral information is summarized in Table 2.

Table 2: Spectral Data for 1-Isopropylpiperazine
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Technique
Data Availability and Key
Features

Source(s)

¹³C NMR

Spectra available, providing

information on the carbon

skeleton.

[2]

GC-MS

GC-MS data is available,

showing the fragmentation

pattern of the molecule.

[2]

FT-IR

Spectra available, showing

characteristic peaks for N-H,

C-H, and C-N bonds.

[2]

Raman Spectroscopy
Raman spectra are available

for further structural analysis.
[2]

Synthesis of 1-Isopropylpiperazine
Several synthetic routes for the preparation of monosubstituted piperazines, including 1-

Isopropylpiperazine, have been reported. A general and simplified one-pot synthesis method

is particularly noteworthy for its efficiency.[8]

Experimental Protocol: One-Pot Synthesis of 1-Isopropylpiperazine

This protocol is adapted from a general method for the synthesis of monosubstituted

piperazines.[8]

Materials:

Piperazine

Isopropyl halide (e.g., 2-bromopropane or 2-chloropropane)

A suitable solvent (e.g., methanol)

A supported metal ion catalyst (e.g., on a polymeric resin)
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Acid (e.g., HCl) to form piperazine monohydrochloride in situ

Procedure:

In a reaction vessel, dissolve piperazine in the chosen solvent.

Add a stoichiometric amount of acid to protonate one of the nitrogen atoms of the piperazine

ring, forming the piperazine-1-ium cation in situ. This "protection" step is crucial to prevent

the formation of disubstituted products.

Add the supported metal ion catalyst to the reaction mixture.

Slowly add the isopropyl halide to the mixture.

The reaction can be carried out at room temperature or under reflux, depending on the

reactivity of the halide and the desired reaction rate. Microwave-assisted synthesis can also

be employed to accelerate the reaction.[8]

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Upon completion, the heterogeneous catalyst can be easily removed by filtration.

The solvent is then evaporated, and the resulting crude product is purified by recrystallization

or column chromatography to yield pure 1-Isopropylpiperazine.

Diagram 1: General Workflow for the Synthesis of 1-Isopropylpiperazine
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Caption: A generalized workflow for the one-pot synthesis of 1-Isopropylpiperazine.

Biological Activities and Potential Applications
Piperazine and its derivatives are known to exhibit a wide range of biological activities.[9][10]

While specific research on 1-Isopropylpiperazine is limited, the broader class of piperazine-

containing compounds has shown significant therapeutic potential.

Antimicrobial and Antifungal Activity: Piperazine derivatives have been synthesized and

screened for their antibacterial and antifungal properties.[11][12][13] These compounds have

shown efficacy against various strains of bacteria and fungi, making them promising candidates

for the development of new anti-infective agents.
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Psychoactive Properties and Pharmaceutical Intermediate: 1-Isopropylpiperazine is utilized

as a key intermediate in the synthesis of pharmaceuticals, particularly those with psychoactive

properties.[1][5] The piperazine scaffold is a common feature in many drugs targeting the

central nervous system.

Anti-inflammatory Activity: Some piperazine derivatives have demonstrated anti-inflammatory

effects. The mechanism of action for some of these compounds may involve the inhibition of

kinases and amines involved in inflammatory pathways.

General Mechanism of Action for Piperazine (Anthelmintic): The parent compound, piperazine,

is known for its anthelmintic properties, where it causes paralysis of parasitic worms by acting

as a GABA receptor agonist.[14] It is important to note that this specific mechanism may not be

directly applicable to all piperazine derivatives, including 1-Isopropylpiperazine, without

further investigation.

Diagram 2: Potential Applications of 1-Isopropylpiperazine
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Caption: Logical relationships of 1-Isopropylpiperazine's potential applications.
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Safety and Handling
1-Isopropylpiperazine is classified as a flammable liquid and is toxic in contact with skin.[3] It

can cause skin and serious eye irritation, and may cause respiratory irritation.[2] Appropriate

personal protective equipment (PPE), including gloves, eye protection, and respiratory

protection, should be used when handling this compound. It should be stored in a well-

ventilated place, away from sources of ignition, and the container should be kept tightly closed.

Conclusion
1-Isopropylpiperazine is a versatile chemical building block with a range of established and

potential applications, particularly in the pharmaceutical and chemical industries. This guide

has summarized the currently available technical data to support further research and

development involving this compound. While the broad biological activities of piperazine

derivatives are well-documented, further specific studies on 1-Isopropylpiperazine are needed

to fully elucidate its pharmacological profile and potential therapeutic uses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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